Cas no 1269292-35-4 (2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)thiazole)

2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)thiazole structure
1269292-35-4 structure
Product Name:2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)thiazole
CAS No:1269292-35-4
MF:C12H8BrN3S
MW:306.18101978302
CID:1089313
PubChem ID:56956102
Update Time:2025-04-20

2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(4-Bromophenyl)-1H-pyrazol-5-yl)thiazole
    • 2-[2-(4-bromophenyl)pyrazol-3-yl]-1,3-thiazole
    • DTXSID60719025
    • A12213
    • AKOS022172613
    • 1-(4-bromophenyl)-5-(thiazol-2-yl)-1H-pyrazole
    • 2-[1-(4-Bromophenyl)-1H-pyrazol-5-yl]-1,3-thiazole
    • 1269292-35-4
    • Inchi: 1S/C12H8BrN3S/c13-9-1-3-10(4-2-9)16-11(5-6-15-16)12-14-7-8-17-12/h1-8H
    • InChI Key: BSSDJVWXULJZFJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(C2=NC=CS2)=CC=N1

Computed Properties

  • Exact Mass: 304.96223g/mol
  • Monoisotopic Mass: 304.96223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 59Ų

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